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Compound of Interest

Compound Name: PFI-6

Cat. No.: B10821041 Get Quote

For researchers, scientists, and drug development professionals working with the selective

MLLT1/3 inhibitor PFI-6, ensuring laboratory safety and proper handling is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment and build trust in chemical handling

protocols.

Essential Safety and Handling Information
While a specific Safety Data Sheet (SDS) for PFI-6 is not readily available in public domains, a

comprehensive safety strategy can be formulated based on information for structurally similar

compounds and general best practices for handling chemical inhibitors in a laboratory setting.

PFI-6 is a combustible solid and should be handled with care.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment Rationale

Eye Protection Chemical safety goggles

Protects against splashes of

PFI-6 solutions and airborne

powder.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound. Regularly inspect

gloves for any signs of

degradation or puncture.

Body Protection Laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection
Use in a well-ventilated area or

fume hood

Minimizes inhalation of the

powder form of PFI-6. For

weighing and initial solution

preparation, a fume hood is

strongly recommended.

Chemical Properties and Storage
Proper storage is vital for maintaining the integrity of PFI-6 and ensuring laboratory safety.

Property Value Source

Molecular Formula C₂₂H₂₁N₃O₄ [1]

Molecular Weight 391.42 g/mol [1]

Appearance White to beige powder

Solubility Soluble in DMSO [1]

Storage Temperature

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year.

[1]

CAS Number 2675452-91-0 [1]
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Operational and Disposal Plans
A clear, step-by-step approach to handling and disposal minimizes risks and ensures

compliance with safety regulations.

Experimental Workflow
The following diagram outlines the recommended workflow for handling PFI-6 from receipt to

disposal.
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PFI-6 Handling and Disposal Workflow
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Weighing in Fume Hood
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Disposal Plan
Proper disposal of PFI-6 and associated materials is critical to prevent environmental

contamination and ensure a safe laboratory environment.

Solid Waste: All solid materials that have come into contact with PFI-6, including

contaminated gloves, pipette tips, and empty vials, should be collected in a designated,

clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of PFI-6 in DMSO should be collected in a

separate, labeled hazardous waste container for organic solvents. Do not pour down the

drain.

Decontamination: Any surfaces that come into contact with PFI-6 should be decontaminated

with an appropriate solvent and wiped clean. The cleaning materials should also be disposed

of as hazardous waste.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of all hazardous waste generated.

By adhering to these guidelines, researchers can confidently and safely incorporate PFI-6 into

their experimental protocols, contributing to a culture of safety and responsibility in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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